Cas no 156430-20-5 (Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl))

• Product Name: Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl)
• CAS No: 156430-20-5
• MF: C₂₅H₃₅N₅O₆
• MW: 501.575306177139
• CID: 206650
• Update Time: 2024-03-01

Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl) Chemical and Physical Properties

Names and Identifiers

• Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl)
• 1H-Pyrrolo[1,2-a][1,4,7,10,13]pentaazacyclopentadecine,cyclic peptide deriv.
• Pseudostellarin A
• Pseudostellarinoside?A

• Inchi： 1S/C25H35N5O6/c1-14(2)11-18-23(34)27-15(3)22(33)26-13-21(32)30-10-4-5-20(30)25(36)29-19(24(35)28-18)12-16-6-8-17(31)9-7-16/h6-9,14-15,18-20,31H,4-5,10-13H2,1-3H3,(H,26,33)(H,27,34)(H,28,35)(H,29,36)/t15-,18-,19-,20-/m0/s1
• InChI Key： DBUMGRDLKHIWEI-KNTRFNDTSA-N
• SMILES： O=C1N[C@H](C(N[C@H](C(N[C@@H](C)C(=O)NCC(=O)N2CCC[C@@]12[H])=O)CC(C)C)=O)CC1C=CC(O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• XLogP3: 1.242

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 944.6±65.0 °C(Predicted)
• pka: 9.89±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides
• Botanical Cyclopeptides